Cas no 2227872-54-8 (rac-(1R,3R)-3-(5-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(5-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227872-54-8
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5600493
• PubChem ID: 165855352
• Update Time: 2023-11-25

rac-(1R,3R)-3-(5-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,3R)-3-(5-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• 2227872-54-8
• EN300-1804960
• rac-(1R,3R)-3-(5-fluoropyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

• Inchi： 1S/C11H15FN2/c1-11(2)9(4-13)10(11)7-3-8(12)6-14-5-7/h3,5-6,9-10H,4,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： PWAAUCITUIEZKY-UWVGGRQHSA-N
• SMILES： FC1=CN=CC(=C1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų